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Chloroneb Safety Profile at a Glance

The table below summarizes the key mammalian safety and environmental fate parameters for Chloroneb

based on the retrieved data.

Parameter Description / Value
Classification /
Significance

Acute Oral Toxicity Low Toxicity Category IV (EPA)

[1]

Acute Dermal
Toxicity

Low Toxicity Category IV (EPA)

[1]

Acute Inhalation
Toxicity

Low Toxicity Category IV (EPA)

[1]

Eye Irritation Mild irritant Toxicity Category III (EPA) [1]

Skin Irritation Irritant Identified as a skin and eye
irritant [2]
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Parameter Description / Value
Classification /
Significance

Systemic Activity Systemic fungicide, absorbed via roots [2]

Mode of Action
(Fungi)

Lipid peroxidation inhibitor [2] FRAC Code 14 [2]

Soil Persistence
(DT₅₀)

130 days (typical) [2] Persistent

Regulatory Status Not approved in the EU; tolerances being
revoked in the US [2] [3]

Obsolete

Proposed Mechanisms and Experimental Insights

While specific mammalian biochemical pathways are not detailed in the search results, its fungicidal

mechanism and some research contexts are provided.

Primary Mode of Action in Fungi: Chloroneb is characterized as a lipid peroxidation inhibitor [2].

Although the exact biochemical interaction in mammals is not specified, this suggests its primary
action involves disrupting cellular membrane integrity in target fungi.

Cellular Effects in Fungi: One study indicates that in fungi, Chloroneb at higher doses "causes lysis
of the inner mitochondrial membrane... attacks the nuclear membrane and also other membranes"

[4]. This supports the view that its toxicity is related to membrane disruption.
Research on Protein Interactions: A 2024 review highlights the importance of studying fungicide-

serum albumin interactions for understanding toxicity and mechanisms [1]. This methodology could
be relevant for Chloroneb research, though the review does not detail specific experimental

protocols for Chloroneb itself.

The following diagram outlines a potential investigative workflow for elucidating Chloroneb's mechanism

of action based on general principles and clues from the search results.
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Important Limitations and Data Gaps

A significant challenge in preparing a thorough guide is the scarcity of specific data.

Lack of Detailed Protocols: The search results do not contain the "detailed methodologies for all

key experiments" you requested. The available information is largely summative.
Dated Research: Much of the core toxicological and mechanistic data is from older studies. The most

recent specific finding is from a 2021 environmental monitoring study mentioned in a 2024 review [4]
[1].

Obsolete Status: Chloroneb is classified as obsolete and is no longer approved for use in the EU,
with tolerances being revoked in the US [2] [3]. This status likely explains the lack of recent

toxicological research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Fungicide-albumin interactions: unraveling the complex ... [pmc.ncbi.nlm.nih.gov]

2. Chloroneb - AERU - University of Hertfordshire [sitem.herts.ac.uk]

3. Atrazine, Chloroneb, Chlorpyrifos, Clofencet, Endosulfan ... [federalregister.gov]

4. On the mechanism of action of the fungicide chloroneb [sciencedirect.com]

To cite this document: Smolecule. [Chloroneb toxicity and mammalian safety profile]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b523523#chloroneb-toxicity-

and-mammalian-safety-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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